Cas no 1261960-99-9 (3-Chloro-5-(3-cyano-2-fluorophenyl)phenol)

• Product Name: 3-Chloro-5-(3-cyano-2-fluorophenyl)phenol
• CAS No: 1261960-99-9
• MF: C₁₃H₇ClFNO
• MW: 247.652185678482
• MDL: MFCD18315556
• CID: 2766214
• PubChem ID: 53221292
• Update Time: 2025-06-09

3-Chloro-5-(3-cyano-2-fluorophenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-5-hydroxyphenyl)-2-fluorobenzonitrile
• MFCD18315556
• DTXSID60685953
• 3-CHLORO-5-(3-CYANO-2-FLUOROPHENYL)PHENOL
• 3'-Chloro-2-fluoro-5'-hydroxy[1,1'-biphenyl]-3-carbonitrile
• 1261960-99-9
• 3'-CHLORO-2-FLUORO-5'-HYDROXY-[1,1'-BIPHENYL]-3-CARBONITRILE
• BS-27038
• CS-0209319
• 3-Chloro-5-(3-cyano-2-fluorophenyl)phenol

• MDL： MFCD18315556
• Inchi： 1S/C13H7ClFNO/c14-10-4-9(5-11(17)6-10)12-3-1-2-8(7-16)13(12)15/h1-6,17H
• InChI Key： YNAZOQWGNKHNEE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=CC=C(C#N)C=1F)O

Computed Properties

• Exact Mass: 247.02000
• Monoisotopic Mass: 247.0200197Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 44Ų

Experimental Properties

• PSA: 44.02000
• LogP: 3.72338

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 3-Chloro-5-(3-cyano-2-fluorophenyl)phenol

Professional Introduction to 3-Chloro-5-(3-cyano-2-fluorophenyl)phenol (CAS No. 1261960-99-9)

3-Chloro-5-(3-cyano-2-fluorophenyl)phenol, identified by its Chemical Abstracts Service Number (CAS No.) 1261960-99-9, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to a class of aromatic heterocycles that have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of both chloro and cyano substituents, contribute to its unique chemical properties and reactivity, making it a valuable candidate for further investigation.

The molecular structure of 3-Chloro-5-(3-cyano-2-fluorophenyl)phenol consists of a benzene ring substituted with a chloro group at the 3-position and a 3-cyano-2-fluorophenyl group at the 5-position. The chloro group introduces electrophilic characteristics, enhancing the compound's ability to participate in nucleophilic substitution reactions. Conversely, the cyano group contributes to electron-withdrawing effects, which can influence the electronic properties of the aromatic system. The fluorine atom in the 2-position of the phenyl ring further modulates the reactivity and metabolic stability of the molecule.

Recent advancements in pharmaceutical chemistry have highlighted the importance of such multifunctional aromatic compounds in the development of novel therapeutic agents. The 3-cyano-2-fluorophenyl moiety, in particular, has been extensively studied for its role in modulating enzyme activity and interacting with biological targets. For instance, studies have demonstrated that fluorinated aromatic compounds can exhibit enhanced binding affinity and selectivity towards certain enzymes, making them promising candidates for drug design.

In the context of medicinal chemistry, 3-Chloro-5-(3-cyano-2-fluorophenyl)phenol has shown potential in various therapeutic areas. Research has indicated that this compound may possess antimicrobial properties, owing to its ability to disrupt bacterial cell wall synthesis and inhibit key enzymatic pathways. Additionally, preliminary studies suggest that it could have anti-inflammatory effects by interacting with inflammatory cytokines and signaling pathways. These findings underscore the compound's versatility and highlight its potential as a lead molecule for further pharmacological exploration.

The synthesis of 3-Chloro-5-(3-cyano-2-fluorophenyl)phenol involves a series of carefully orchestrated chemical reactions that highlight the compound's synthetic accessibility. The introduction of the chloro group typically employs electrophilic aromatic substitution reactions, while the attachment of the 3-cyano-2-fluorophenyl moiety requires more sophisticated methodologies such as cross-coupling reactions or nucleophilic aromatic substitutions. These synthetic strategies not only showcase the compound's structural complexity but also demonstrate its feasibility for large-scale production.

From a computational chemistry perspective, the molecular properties of 3-Chloro-5-(3-cyano-2-fluorophenyl)phenol have been extensively modeled to predict its behavior in biological systems. Quantum mechanical calculations have provided insights into its electronic structure, dipole moment, and hydrogen bonding capabilities. These computational studies are crucial for understanding how the compound interacts with biological targets and for optimizing its pharmacological properties.

The role of fluorine atoms in pharmaceuticals cannot be overstated. The presence of fluorine in organic molecules often enhances metabolic stability, bioavailability, and binding affinity. In 3-Chloro-5-(3-cyano-2-fluorophenyl)phenol, the fluorine atom at the 2-position plays a pivotal role in these properties. Experimental data has shown that fluorinated analogs of this compound exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts. This underscores the importance of fluorine incorporation in drug design and highlights the potential benefits of further exploring fluorinated derivatives.

Future research directions for 3-Chloro-5-(3-cyano-2-fluorophenyl)phenol include exploring its derivatives and analogs to identify more potent and selective therapeutic agents. Additionally, investigating its mechanism of action at a molecular level will provide valuable insights into its biological activity and help guide future drug development efforts. Collaborative efforts between synthetic chemists, medicinal chemists, and biologists will be essential in unlocking the full therapeutic potential of this compound.

The broader significance of compounds like 3-Chloro-5-(3-cyano-2-fluorophenyl)phenol lies in their contribution to advancing our understanding of chemical-biological interactions. As research continues to uncover new applications for such molecules, they will undoubtedly play a crucial role in developing next-generation pharmaceuticals that address unmet medical needs.